Cas no 52806-46-9 (2-\u200bBromo-\u200b4,\u200b5-\u200bdimethoxytoluene)

• Product Name: 2-\u200bBromo-\u200b4,\u200b5-\u200bdimethoxytoluene
• CAS No: 52806-46-9
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD12095228
• CID: 937498
• PubChem ID: 13625434
• Update Time: 2025-08-05

2-\u200bBromo-\u200b4,\u200b5-\u200bdimethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4,5-dimethoxytoluene
• 2-?Bromo-?4,?5-?dimethoxytoluene
• 1-bromo-4,5-dimethoxy-2-methylbenzene
• 2-​Bromo-​4,​5-​dimethoxytoluene
• AG-F-80420
• AGN-PC-00NG68
• AS03220
• Benzene, 1-bromo-4,5-dimethoxy-2-methyl-
• CTK1G8745
• SureCN1505362
• 2-\u200bBromo-\u200b4,\u200b5-\u200bdimethoxytoluene

• MDL： MFCD12095228
• Inchi： 1S/C9H11BrO2/c1-6-4-8(11-2)9(12-3)5-7(6)10/h4-5H,1-3H3
• InChI Key： KVLMMRAXLYFCNY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C)OC)OC

Computed Properties

• Exact Mass: 229.99423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-\u200bBromo-\u200b4,\u200b5-\u200bdimethoxytoluene

2-Bromo-4,5-Dimethoxytoluene (CAS No 52806-46-9): A Comprehensive Overview

2-Bromo-4,5-dimethoxytoluene, identified by the CAS registry number 52806-46-9, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its toluene derivative structure, featuring a bromine atom at the second position and two methoxy groups at the fourth and fifth positions of the aromatic ring. The unique combination of substituents imparts distinctive chemical properties, making it a valuable intermediate in organic synthesis and a key component in advanced materials research.

The synthesis of 2-bromo-4,5-dimethoxytoluene typically involves multi-step processes, often starting from toluene derivatives and incorporating bromination and methoxylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while enhancing product purity. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which offer improved yields and better control over reaction conditions.

In terms of physical properties, 2-bromo-4,5-dimethoxytoluene exhibits a melting point of approximately 78°C and a boiling point around 180°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's stability under normal storage conditions is notable, though it may degrade under prolonged exposure to light or strong oxidizing agents.

The application of 2-bromo-4,5-dimethoxytoluene spans across multiple domains. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including anti-inflammatory agents and anticancer drugs. Recent studies have highlighted its potential as a precursor for developing novel kinase inhibitors, which are critical in personalized medicine approaches.

In the field of agrochemistry, this compound has been utilized in the development of pesticides with enhanced efficacy against agricultural pests while maintaining environmental safety. Researchers have also investigated its role in creating sustainable agrochemicals that degrade rapidly under natural conditions, minimizing ecological impact.

The electronic properties of 2-bromo-4,5-dimethoxytoluene make it an interesting candidate for applications in organic electronics. Its ability to act as an electron-deficient aromatic system has been leveraged in the design of novel materials for flexible electronics and optoelectronic devices. Recent breakthroughs include its incorporation into organic field-effect transistors (OFETs) with improved charge transport characteristics.

A significant area of current research focuses on understanding the reactivity patterns of 2-bromo-4,5-dimethoxytoluene. Scientists are exploring its participation in cross-coupling reactions—such as Suzuki-Miyaura and Buchwald-Hartwig reactions—which are pivotal in constructing complex molecular architectures. The presence of activating groups (methoxy) and deactivating groups (bromine) on the aromatic ring creates a unique electronic environment that influences reaction outcomes.

Recent studies have also delved into the stereochemical aspects of reactions involving this compound. For instance, asymmetric catalysis using chiral ligands has been employed to achieve enantioselective syntheses of its derivatives, opening new avenues for producing chiral pharmaceuticals with high enantiomeric excess.

In conclusion, 2-bromo-4,5-dimethoxytoluene (CAS No 52806-46-9) stands out as a multifaceted compound with wide-ranging applications across chemistry and material science. Its structural features enable diverse chemical transformations, making it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, agrochemicals, and advanced materials. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.